Cas no 2248367-02-2 (3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole)

• Product Name: 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole
• CAS No: 2248367-02-2
• MF: C₈H₁₁BrF₂N₂
• MW: 253.087147951126
• CID: 6545429
• PubChem ID: 137939394
• Update Time: 2025-11-01

3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-tert-butyl-4-(difluoromethyl)-1H-pyrazole
• 2248367-02-2
• EN300-6511576
• 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole

• Inchi： 1S/C8H11BrF2N2/c1-8(2,3)13-4-5(7(10)11)6(9)12-13/h4,7H,1-3H3
• InChI Key： OIJCNDFTJXLIRF-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 252.00737g/mol
• Monoisotopic Mass: 252.00737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole

Comprehensive Overview of 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole (CAS No. 2248367-02-2)

The compound 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole (CAS No. 2248367-02-2) is a highly specialized pyrazole derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a bromine substituent and a difluoromethyl group, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing popularity of 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole is its role in the development of next-generation pharmaceuticals. The pyrazole core is a common motif in many bioactive molecules, and the addition of a bromine atom and a difluoromethyl group enhances its reactivity and selectivity. This makes it an ideal candidate for medicinal chemistry projects aimed at targeting specific enzymes or receptors. Recent studies have explored its use in the synthesis of anti-inflammatory agents and anticancer compounds, aligning with the current trend of personalized medicine and targeted therapies.

In the agrochemical sector, 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole has shown promise as a building block for pesticides and herbicides. The difluoromethyl group is particularly noteworthy because it can improve the metabolic stability and bioavailability of agrochemicals. This is especially relevant today, as the industry faces increasing pressure to develop environmentally friendly and sustainable solutions. Farmers and researchers alike are searching for compounds that can reduce the environmental footprint while maintaining high efficacy, and this compound fits the bill.

Another area where 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole is making waves is in material science. The compound’s ability to act as a ligand or catalyst in polymerization reactions has opened new avenues for creating advanced materials. For instance, it can be used to synthesize high-performance polymers with applications in electronics, coatings, and adhesives. This aligns with the global push toward green chemistry and the development of materials that are both durable and eco-friendly.

The synthesis and handling of 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole require specialized knowledge and equipment. Laboratories working with this compound must adhere to strict safety protocols to ensure proper storage and disposal. Despite these challenges, the demand for this compound continues to rise, driven by its broad applicability and the growing need for innovative solutions in life sciences and industrial chemistry.

From an SEO perspective, keywords like "pyrazole derivatives", "difluoromethyl compounds", and "brominated intermediates" are frequently searched by professionals in the field. Additionally, questions such as "What are the applications of 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole?" and "How is CAS No. 2248367-02-2 used in drug discovery?" reflect the curiosity and demand for detailed information. By addressing these queries, this article aims to provide a comprehensive and authoritative resource for researchers, chemists, and industry stakeholders.

In conclusion, 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole (CAS No. 2248367-02-2) is a compound of immense potential across multiple disciplines. Its unique chemical properties and versatility make it a valuable asset in pharmaceutical research, agrochemical innovation, and material science advancements. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in shaping the future of chemical synthesis and applied sciences.